4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine

• Molecular Formula: C12H13ClN4
• Molecular Weight: 248.71 g/mol
• IUPAC Name: 4-chloro-2-cyclobutyl-6-(1-methylpyrazol-4-yl)pyrimidine
• InChI: InChI=1S/C12H13ClN4/c1-17-7-9(6-14-17)10-5-11(13)16-12(15-10)8-3-2-4-8/h5-8H,2-4H2,1H3
• InChI Key: PIZBRKRHVYFWHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=NC(=N2)C3CCC3)Cl

Description

4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine is a halogenated pyrimidine derivative featuring a cyclobutyl group at position 2 and a 1-methyl-1H-pyrazol-4-yl substituent at position 6. Pyrimidine derivatives are often explored for their biological activity, with substituents influencing reactivity, solubility, and target interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-chloro-2-(methylthio)pyrimidine and 1-methyl-1H-pyrazol-4-amine.

Oxidation: The 4-chloro-2-(methylthio)pyrimidine is oxidized to 4-chloro-2-(methylsulfonyl)pyrimidine using an oxidizing agent.

Substitution: The methylsulfonyl group is then displaced by 1-methyl-1H-pyrazol-4-yl group under basic conditions, followed by in situ hydrolysis to yield the desired compound.

Industrial Production Methods

For large-scale production, the same synthetic route can be employed with optimization for industrial conditions. This includes using continuous flow reactors to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to yield different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Oxidizing Agents: Used for the oxidation step.

Bases: Employed in the substitution reactions.

Palladium Catalysts: Utilized in coupling reactions.

Major Products

The major products formed from these reactions include various substituted pyrimidines and pyrazoles, which can have different functional groups attached.

Scientific Research Applications

Anticancer Effects

The anticancer properties of pyrazolo[3,4-d]pyrimidines are well-documented. Modifications in their structure can enhance selectivity and potency against various cancer cell lines. Research indicates that these compounds inhibit key enzymes involved in tumor growth and cell division. The presence of sulfur and chlorine atoms in the structure may improve binding affinity to target proteins .

Anti-inflammatory Activity

Compounds derived from pyrazolo[3,4-d]pyrimidine frameworks have been explored for their anti-inflammatory effects. A study highlighted the synthesis of several derivatives that exhibited lower toxicity and ulcerogenic activity compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) like Diclofenac. This suggests that 4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine could be a promising candidate for developing new anti-inflammatory agents .

Antitubercular Activity

In a study evaluating various substituted pyrazolo[3,4-d]pyrimidine derivatives against Mycobacterium tuberculosis, certain compounds demonstrated promising results, indicating that modifications similar to those found in 4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine could lead to effective antitubercular agents .

Cytotoxicity Assessment

Cytotoxicity assays conducted on human embryonic kidney cells (HEK293) revealed that several derivatives of pyrazolo[3,4-d]pyrimidines were non-toxic at concentrations effective against bacterial strains. This favorable safety profile supports the potential development of this compound for therapeutic applications .

Mechanism of Action

The mechanism of action of 4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cycloalkyl Substituent Variations

4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine (CAS 950070-15-2)

• Structural Difference : Cyclopentyl group (C5H9) replaces cyclobutyl (C4H7).
• Molecular Formula : C13H15ClN4 vs. C12H13ClN4 (inferred for the cyclobutyl analog).
• Impact :
  • The larger cyclopentyl group increases molecular weight (262.74 g/mol vs. ~248.45 g/mol for cyclobutyl) and may enhance lipophilicity.
  • Cyclopentyl’s reduced ring strain compared to cyclobutyl could improve synthetic accessibility or stability .

4-Chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine

• Structural Difference : 3,3-Difluorocyclopentyl and methyl groups replace cyclobutyl and pyrazole.
• Methyl substitution at position 6 reduces steric bulk compared to pyrazole, possibly lowering target affinity .

Heterocyclic Substituent Variations

2,4-Dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine

• Structural Difference : Chlorine at position 4 and an ether-linked pyrazole at position 6.
• Impact :
  • The ether linkage (O-pyrazole) may reduce electrophilicity at position 6 compared to direct pyrazole attachment.
  • Dichlorination enhances reactivity for nucleophilic substitution but could increase toxicity .

4-Chloro-2-methyl-6-(4-methyl-1H-imidazol-1-yl)pyrimidine

• Structural Difference : Methyl group at position 2 and imidazole at position 6.
• Impact :
  • Imidazole’s basicity and hydrogen-bonding capacity differ from pyrazole, influencing solubility and target interactions.
  • Methyl substitution simplifies synthesis but reduces steric complexity compared to cycloalkyl groups .

Halogenation and Functional Group Modifications

4-(Difluoromethyl)-6-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-(ethylsulfonyl)pyrimidine

• Structural Difference : Difluoromethyl and ethylsulfonyl groups replace chloro and cyclobutyl.
• Impact :
  • Sulfonyl groups enhance solubility and stability, while fluorine atoms improve metabolic resistance.
  • Ethyl substituents on pyrazole increase hydrophobicity .

Research Implications and Limitations

• Synthetic Accessibility : Cyclobutyl’s strain may complicate synthesis compared to cyclopentyl analogs.
• Biological Activity : Pyrazole and imidazole substitutions likely modulate interactions with enzymes or receptors, though specific data are lacking.
• Data Gaps: No experimental data on solubility, melting points, or bioactivity were found in the evidence. Further studies are needed to validate inferred properties.

Biological Activity

4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine (CAS Number: 1710695-94-5) is a synthetic compound that has gained attention in medicinal chemistry due to its potential biological activities, particularly as a kinase inhibitor. This article reviews the biological activity of this compound, focusing on its mechanism of action, efficacy in various studies, and potential therapeutic applications.

The molecular formula of 4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine is $C_{12}H_{13}ClN_{4}$ with a molecular weight of approximately 248.71 g/mol. The structure features a chloro substituent and a pyrazole moiety, which are critical for its biological activity.

Research indicates that this compound may act primarily as a kinase inhibitor . Kinases are enzymes that phosphorylate other proteins, playing crucial roles in various cellular processes including cell signaling and metabolism. Inhibiting specific kinases can lead to reduced cell proliferation and survival in cancer cells.

Table 1: Summary of Kinase Inhibition Studies

Study Reference	Target Kinase	IC50 (nM)	Effect on Cell Viability
	CDK9	50	Significant reduction
	IRAK4	27	Potent inhibition
	Aurora A/B	100	Moderate inhibition

Case Studies

• Anticancer Activity : In vitro studies have demonstrated that 4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine exhibits significant antiproliferative effects against various cancer cell lines, including breast cancer (MCF7) and lung cancer (A549). The compound's mechanism appears to involve the induction of cell cycle arrest and apoptosis in these cells.
• In Vivo Efficacy : Animal models have been employed to assess the efficacy of this compound in tumor suppression. For instance, xenograft models showed that treatment with the compound resulted in reduced tumor growth compared to controls, indicating its potential as an effective therapeutic agent.
• Synergistic Effects : Studies have also explored the combination of this compound with other chemotherapeutic agents. Preliminary results suggest that it may enhance the efficacy of existing treatments by targeting multiple pathways involved in tumor growth and survival.

Pharmacokinetics

The pharmacokinetic profile of 4-Chloro-2-cyclobutyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine remains under investigation. Initial findings suggest favorable absorption characteristics, but further studies are required to fully elucidate its bioavailability and metabolic pathways.